Cas no 1001510-36-6 (1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole)

• Product Name: 1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole
• CAS No: 1001510-36-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD02029251
• CID: 1125053
• PubChem ID: 7010174
• Update Time: 2025-08-03

1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzyl)-3-nitro-1h-pyrazole
• AR-1B2228
• 1-(4-methylbenzyl)-1h-pyrrole
• AC1Q1H2R
• KST-1B9441
• AKOS008961622
• NSC116807
• AC1L6RSB
• CTK5H4745
• 1-(4-methyl-benzyl)-3-nitro-1H-pyrazole
• AR-1B2228; 1-(4-methylbenzyl)-1h-pyrrole; AC1Q1H2R; KST-1B9441; AKOS008961622; NSC116807; AC1L6RSB; CTK5H4745; 1-(4-methylbenzyl)-1H-pyrrole; 1-(4-methyl-benzyl)-3-nitro-1H-pyrazole;
• AKOS B020940
• ART-CHEM-BB B020940
• 1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole
• SCHEMBL1857009
• 1-[(4-Methylphenyl)methyl]-3-nitro-1H-pyrazole
• AKOS000310718
• AKOS015922208
• 1001510-36-6
• MFCD02029251
• BQB51036
• DB-374766
• 3-nitro-1-(p-tolylmethyl)pyrazole
• BBL039991
• XBTSHQYPEYHCPX-UHFFFAOYSA-N
• 1-[(4-methylphenyl)methyl]-3-nitropyrazole
• STK349682
• EN300-229751

• MDL： MFCD02029251
• Inchi： 1S/C11H11N3O2/c1-9-2-4-10(5-3-9)8-13-7-6-11(12-13)14(15)16/h2-7H,8H2,1H3
• InChI Key： XBTSHQYPEYHCPX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(CC2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų